Cas no 2227769-18-6 ((2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol)

• Product Name: (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol
• CAS No: 2227769-18-6
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 6172877
• PubChem ID: 165782292
• Update Time: 2025-05-20

(2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol
• 2227769-18-6
• EN300-1992335

• Inchi： 1S/C7H11ClN2O/c1-5(11)3-6-7(8)9-4-10(6)2/h4-5,11H,3H2,1-2H3/t5-/m0/s1
• InChI Key： PCXQBNMXVJZNGE-YFKPBYRVSA-N
• SMILES： ClC1=C(C[C@H](C)O)N(C)C=N1

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol

Chemical Profile of (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol (CAS No. 2227769-18-6)

(2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile biological activities. This compound, identified by the CAS number 2227769-18-6, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of atoms in its structure, particularly the presence of a chiral center at the (2S) configuration, makes it a valuable candidate for further investigation in synthetic chemistry and pharmacological studies.

The molecular framework of this compound consists of a propan-2-ol backbone linked to a 4-chloro-1-methyl-1H-imidazole moiety. The imidazole ring, a heterocyclic structure, is known for its stability and frequent occurrence in bioactive molecules. The chloro substituent on the imidazole ring introduces additional reactivity, enabling various chemical modifications that can be exploited in drug design. This combination of structural features makes (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol plays a crucial role in determining its biological activity. Studies have shown that the (S)-enantiomer often exhibits higher potency and selectivity in biological systems. This has prompted researchers to explore synthetic routes that yield high enantiomeric purity, ensuring optimal pharmacological performance.

The pharmaceutical industry has been actively investigating imidazole derivatives for their potential therapeutic applications. The presence of the imidazole ring in (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol suggests that it may interact with various biological targets, including enzymes and receptors. Recent research has highlighted the role of imidazole-based compounds in modulating inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and autoimmune diseases. The chloro substituent further enhances its pharmacological profile by enabling interactions with specific binding sites on target proteins.

Synthetic chemists have developed innovative methodologies to construct the complex framework of (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-2-ol. One notable approach involves the use of asymmetric synthesis techniques to achieve high enantiomeric purity. These methods often employ chiral catalysts or auxiliaries that facilitate the formation of the desired stereocenter without racemization. Advances in catalytic systems have enabled more efficient and scalable synthesis, making it feasible to produce this compound in larger quantities for industrial applications.

The biological activity of this compound has been explored in various preclinical studies. Initial findings suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for developing new treatments for chronic pain conditions. Additionally, its interaction with biological targets suggests possible applications in neuropharmacology and oncology. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The safety profile of (2S)-1-(4-chloro-1-methyl-1H-imidazol-5-ylopropanalcohol) is another critical aspect that requires thorough investigation. While preliminary studies have not revealed significant toxicities, comprehensive toxicological assessments are essential before considering clinical translation. These studies will evaluate various parameters, including acute toxicity, chronic exposure effects, and potential side reactions. Ensuring safety will be paramount in guiding future development efforts.

The synthesis and application of this compound also highlight the importance of green chemistry principles in pharmaceutical research. Efforts are underway to develop synthetic routes that minimize waste generation and reduce environmental impact. By incorporating sustainable practices into drug development, researchers can contribute to a more environmentally friendly pharmaceutical industry while maintaining high standards of efficacy and safety.

In conclusion, (CAS No.2227769186) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, chiral center, and bioactive moieties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex medical challenges.